Cas no 17630-97-6 (5-Hydroxy-4,6,7-trimethyl-2H-1,3-benzoxathiol-2-one)

• Product Name: 5-Hydroxy-4,6,7-trimethyl-2H-1,3-benzoxathiol-2-one
• CAS No: 17630-97-6
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 2782671
• PubChem ID: 13089352
• Update Time: 2025-04-21

5-Hydroxy-4,6,7-trimethyl-2H-1,3-benzoxathiol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4,6,7-trimethyl-2H-1,3-benzoxathiol-2-one
• UKLWFQDPDABQIQ-UHFFFAOYSA-N
• SCHEMBL10503329
• 5-hydroxy-4,6,7-trimethyl-1,3-benzoxathiole-2-one
• DTXSID20517847
• 17630-97-6

• Inchi： 1S/C10H10O3S/c1-4-5(2)8-9(6(3)7(4)11)14-10(12)13-8/h11H,1-3H3
• InChI Key： UKLWFQDPDABQIQ-UHFFFAOYSA-N
• SMILES： S1C(=O)OC2=C1C(C)=C(C(C)=C2C)O

Computed Properties

• Exact Mass: 210.03506535g/mol
• Monoisotopic Mass: 210.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids